Cas no 335033-16-4 (methyl({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine)

• Product Name: methyl({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine
• CAS No: 335033-16-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 2116938
• PubChem ID: 22139044
• Update Time: 2025-06-30

methyl({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• N,1-dimethyl-1H-Pyrrolo[2,3-b]pyridine-3-methanamine
• methyl({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine
• AKOS014776188
• 335033-16-4
• STL510161
• methyl({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine
• AWWRUNWWJMMIIO-UHFFFAOYSA-N
• 1-methyl-3-(methylaminomethyl)-1H-pyrrolo[2,3-b]pyridine
• DA-42751
• EN300-1857483
• BBL036630
• N-methyl-1-(1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)methanamine
• SCHEMBL1092197
• 1 -Methyl-3-(methylaminomethyl)-1H-pyrrolo[2,3-b]pyridine
• 1-Methyl-3-(methylaminomethyl)-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C10H13N3/c1-11-6-8-7-13(2)10-9(8)4-3-5-12-10/h3-5,7,11H,6H2,1-2H3
• InChI Key： AWWRUNWWJMMIIO-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNC)C2=CC=CN=C12

Computed Properties

• Exact Mass: 175.110947427Da
• Monoisotopic Mass: 175.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.9Ų

Additional information on methyl({1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}methyl)amine

Methyl({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine: A Comprehensive Overview

Methyl({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine, with the CAS number 335033-16-4, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA, is a derivative of the pyrrolopyridine scaffold, which has been extensively studied for its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements related to this compound.

The chemical structure of methyl({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine is characterized by a pyrrolopyridine core with a methyl group and a methylamine substituent. The pyrrolopyridine scaffold is a versatile platform that can be modified to enhance various biological activities. The presence of the methylamine group imparts unique properties to the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of MMPA in various therapeutic areas. One of the most notable applications is its role as a modulator of neurotransmitter systems. Research has shown that MMPA can interact with specific receptors in the central nervous system (CNS), potentially offering benefits in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate neurotransmitter systems makes MMPA a valuable tool for understanding and treating these conditions.

In addition to its potential in neurological disorders, MMPA has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including chronic inflammatory conditions and autoimmune disorders. Studies have demonstrated that MMPA can inhibit pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This anti-inflammatory activity suggests that MMPA could be developed into novel anti-inflammatory drugs.

The synthesis of methyl({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine has been optimized through various synthetic routes. One common approach involves the reaction of 1-methyl-1H-pyrrolo[2,3-b]pyridine with methylamine in the presence of a suitable catalyst. This method provides high yields and purity, making it suitable for large-scale production. The ability to synthesize MMPA efficiently is crucial for its potential commercialization as a pharmaceutical agent.

Clinical trials are an essential step in the development of new drugs, and several studies have been conducted to evaluate the safety and efficacy of MMPA. Preliminary results from Phase I trials have shown that MMPA is well-tolerated by patients with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential. Ongoing Phase II trials are currently evaluating the efficacy of MMPA in specific patient populations, such as those with Alzheimer's disease and chronic inflammatory conditions.

The pharmacokinetic properties of MMPA have also been studied extensively. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

In conclusion, methyl({1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)amine (CAS number 335033-16-4) is a promising compound with diverse biological activities and therapeutic potential. Its ability to modulate neurotransmitter systems and exhibit anti-inflammatory properties makes it an attractive candidate for drug development. Ongoing research and clinical trials will further elucidate its therapeutic applications and pave the way for its potential use in treating various diseases.